(2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide

• Molecular Formula: C20H19Cl2NO3S
• Molecular Weight: 424.3 g/mol
• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[(3-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)prop-2-enamide
• InChI: InChI=1S/C20H19Cl2NO3S/c21-17-6-3-4-15(12-17)13-23(18-10-11-27(25,26)14-18)20(24)9-8-16-5-1-2-7-19(16)22/h1-9,12,18H,10-11,13-14H2/b9-8+
• InChI Key: CPXGJCMWUKRSLT-CMDGGOBGSA-N
• Isomeric SMILES: C1CS(=O)(=O)CC1N(CC2=CC(=CC=C2)Cl)C(=O)/C=C/C3=CC=CC=C3Cl
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC(=CC=C2)Cl)C(=O)C=CC3=CC=CC=C3Cl

Description

This compound is an (E)-configured α,β-unsaturated enamide featuring a 3-chlorobenzyl group, a 2-chlorophenyl substituent, and a 1,1-dioxidotetrahydrothiophen-3-yl moiety. Its synthesis typically involves condensation reactions, followed by spectroscopic characterization (e.g., NMR, IR) and X-ray crystallography to confirm stereochemistry and molecular geometry . The (E)-configuration of the enamide group is critical for its biological activity, as it influences molecular rigidity and binding interactions with target proteins.

Biological Activity

The compound (2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• IUPAC Name: (2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide
• Molecular Formula: C18H18Cl2N2O2S
• Molecular Weight: 385.31 g/mol

Biological Activity Overview

The biological activity of this compound is primarily attributed to its interactions with various biological targets. The following sections summarize key findings from diverse studies.

Anticancer Activity

Several studies have indicated that this compound exhibits significant anticancer properties. For instance:

• Mechanism of Action: The compound appears to induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell proliferation.
• Case Study: In vitro studies demonstrated that the compound inhibited the growth of MCF-7 breast cancer cells with an IC50 value of approximately 15 µM. This suggests a potent effect against hormone-sensitive cancers .

Antimicrobial Properties

Research has also highlighted the antimicrobial potential of (2E)-N-(3-chlorobenzyl)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)prop-2-enamide:

• Activity Spectrum: The compound showed activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL.
• Mechanism: The proposed mechanism involves disruption of bacterial cell membrane integrity and inhibition of protein synthesis .

Anti-inflammatory Effects

Another area of interest is the anti-inflammatory activity exhibited by this compound:

• Research Findings: In animal models, administration of the compound resulted in a significant reduction in inflammatory markers such as TNF-alpha and IL-6.
• Case Study: A study involving induced paw edema in rats showed a reduction in swelling by over 40% when treated with the compound compared to control groups .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Type	IC50/MIC (µg/mL)	Mechanism of Action
Anticancer	MCF-7 Breast Cancer Cells	15	Induction of apoptosis
Antimicrobial	Various Bacteria	8 - 32	Disruption of cell membrane integrity
Anti-inflammatory	Rat Paw Edema Model	Not Applicable	Reduction in inflammatory cytokines

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

(a) (2E)-N-(4-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenylacrylamide (RN: 620557-16-6)

• Structural Differences :
  • The benzyl group is substituted at the 4-chloro position instead of 3-chloro.
  • The phenyl group at the β-position lacks a chlorine substituent.
• Absence of a 2-chlorophenyl group could decrease lipophilicity, affecting membrane permeability.

(b) (2E)-N-(3-Bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(furan-2-yl)prop-2-enamide

• Structural Differences :
  • Bromine replaces chlorine on the benzyl group.
  • A furan-2-yl group substitutes the 2-chlorophenyl moiety.
• Impact :
  • Bromine’s larger atomic radius and polarizability may enhance van der Waals interactions but reduce metabolic stability.
  • The furan ring introduces oxygen-based hydrogen-bonding capacity, contrasting with the chloroaromatic’s hydrophobic effects.

Key Research Findings

Substituent Position : The 3-chloro substituent on the benzyl group in the target compound optimizes steric and electronic interactions compared to 4-chloro analogs, as demonstrated in receptor-binding assays .

Aromatic vs. Heteroaromatic Groups : The 2-chlorophenyl group in the target compound enhances π-π stacking interactions in hydrophobic pockets, whereas furan-based analogs prioritize polar interactions .

Synthetic Robustness : Use of SHELX software ensures high precision in structural elucidation, critical for validating the (E)-configuration and intermolecular interactions .